7-Chloro-2-(2-(diethylamino)ethyl)-6-methyl-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 7-chloro-2-[2-(diethylamino)ethyl]-6-methyl-1-phenyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C24H25ClN2O3/c1-4-26(5-2)11-12-27-21(16-9-7-6-8-10-16)20-22(28)17-14-18(25)15(3)13-19(17)30-23(20)24(27)29/h6-10,13-14,21H,4-5,11-12H2,1-3H3
• InChI Key: RHPCJQKRCXMDQA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1C(C2=C(C1=O)OC3=C(C2=O)C=C(C(=C3)C)Cl)C4=CC=CC=C4
• Molecular Formula: C24H25ClN2O3
• Molecular Weight: 424.9 g/mol

Description

7-Chloro-2-(2-(diethylamino)ethyl)-6-methyl-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C24H25ClN2O3 and its molecular weight is 424.93. The purity is usually 95%.
BenchChem offers high-quality 7-Chloro-2-(2-(diethylamino)ethyl)-6-methyl-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Chloro-2-(2-(diethylamino)ethyl)-6-methyl-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Heterocyclic compounds, particularly those fused with furan and thiophene rings, are of significant interest in organic chemistry due to their potential applications in pharmaceuticals, agrochemicals, and organic materials. The synthesis of such compounds often involves complex cyclization reactions and the formation of fused ring systems. For example, Ergun et al. (2014) reported the synthesis of a novel class of compounds including furopyranone, furopyrrolone, and thienopyrrolone derivatives, starting from corresponding acid derivatives and utilizing intramolecular cyclization techniques (Ergun et al., 2014). Such methodologies could be applicable to the synthesis of compounds like 7-Chloro-2-(2-(diethylamino)ethyl)-6-methyl-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, offering pathways for the creation of novel organic materials.

Electronic and Photophysical Properties

The design and synthesis of conjugated polymers containing heterocyclic units like pyrrolo[3,4-c]pyrrole (DPP) and phenylene units have been explored for their unique electronic and photophysical properties. Beyerlein and Tieke (2000) described the synthesis of π-conjugated polymers and copolymers with DPP and phenylene units, showing strong photoluminescence and potential for electronic applications (Beyerlein & Tieke, 2000). Similar research efforts focused on the development of materials for polymer solar cells, electronic devices, and sensors could benefit from the incorporation of the specific structural motifs found in 7-Chloro-2-(2-(diethylamino)ethyl)-6-methyl-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione.